Cas no 1165935-98-7 (2-2-chloro-4-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-2-chloro-4-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
1165935-98-7 structure
Product Name:2-2-chloro-4-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1165935-98-7
MF:C13H15BClF3O2
MW:306.516213655472
MDL:MFCD18756701
CID:4756373
PubChem ID:59594177
Update Time:2026-02-26

2-2-chloro-4-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-(trifluoromethyl)phenylboronic acid pinacol ester
    • 2-(2-Chloro-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-Chloro-4-(trifluoromethyl)phenylboronic acid 2,3-dimethyl-2,3-butanediyl
    • 2-2-chloro-4-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • GASUPCHDYFQBAK-UHFFFAOYSA-N
    • 1165935-98-7
    • 2-[2-chloro-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • AKOS017549475
    • CS-0189750
    • EN300-3270122
    • SCHEMBL837116
    • Z1336747767
    • MFCD18756701
    • D71790
    • MDL: MFCD18756701
    • Inchi: 1S/C13H15BClF3O2/c1-11(2)12(3,4)20-14(19-11)9-6-5-8(7-10(9)15)13(16,17)18/h5-7H,1-4H3
    • InChI Key: GASUPCHDYFQBAK-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(F)(F)F)C=CC=1B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 306.080572g/mol
  • Monoisotopic Mass: 306.080572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 306.52g/mol
  • Topological Polar Surface Area: 18.5

2-2-chloro-4-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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Chemenu
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abcr
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